Cas no 866725-58-8 (2-3-(benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethylphenyl)acetamide)

2-3-(Benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethylphenyl)acetamide is a specialized quinoline derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a benzenesulfonyl group and an ethoxy-substituted quinoline core, which may contribute to enhanced binding affinity and selectivity in biological targets. The presence of the dihydroquinolin-4-one scaffold suggests possible utility as a kinase inhibitor or modulator of enzymatic activity. The acetamide linkage to a 2,5-dimethylphenyl moiety further enhances molecular diversity, potentially improving pharmacokinetic properties. This compound is of interest for drug discovery due to its structural complexity and functional group versatility, making it a candidate for further investigation in therapeutic agent development.
2-3-(benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethylphenyl)acetamide structure
866725-58-8 structure
Product Name:2-3-(benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethylphenyl)acetamide
CAS No:866725-58-8
MF:C27H26N2O5S
MW:490.570745944977
CID:6096940
PubChem ID:2136710
Update Time:2025-08-05

2-3-(benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-3-(benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethylphenyl)acetamide
    • 2-[3-(benzenesulfonyl)-6-ethoxy-4-oxoquinolin-1-yl]-N-(2,5-dimethylphenyl)acetamide
    • 866725-58-8
    • AKOS001822467
    • N-(2,5-dimethylphenyl)-2-(6-ethoxy-4-oxo-3-(phenylsulfonyl)quinolin-1(4H)-yl)acetamide
    • 2-[3-(benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2,5-dimethylphenyl)acetamide
    • F1604-0361
    • Inchi: 1S/C27H26N2O5S/c1-4-34-20-12-13-24-22(15-20)27(31)25(35(32,33)21-8-6-5-7-9-21)16-29(24)17-26(30)28-23-14-18(2)10-11-19(23)3/h5-16H,4,17H2,1-3H3,(H,28,30)
    • InChI Key: RFHPZTRTEXUTRI-UHFFFAOYSA-N
    • SMILES: C(NC1=CC(C)=CC=C1C)(=O)CN1C2=C(C=C(OCC)C=C2)C(=O)C(S(C2=CC=CC=C2)(=O)=O)=C1

Computed Properties

  • Exact Mass: 490.15624311g/mol
  • Monoisotopic Mass: 490.15624311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 7
  • Complexity: 905
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 101Ų

2-3-(benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethylphenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1604-0361-2μmol
2-[3-(benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2,5-dimethylphenyl)acetamide
866725-58-8 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1604-0361-5μmol
2-[3-(benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2,5-dimethylphenyl)acetamide
866725-58-8 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1604-0361-10μmol
2-[3-(benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2,5-dimethylphenyl)acetamide
866725-58-8 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1604-0361-20μmol
2-[3-(benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2,5-dimethylphenyl)acetamide
866725-58-8 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1604-0361-1mg
2-[3-(benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2,5-dimethylphenyl)acetamide
866725-58-8 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1604-0361-2mg
2-[3-(benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2,5-dimethylphenyl)acetamide
866725-58-8 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1604-0361-3mg
2-[3-(benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2,5-dimethylphenyl)acetamide
866725-58-8 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1604-0361-4mg
2-[3-(benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2,5-dimethylphenyl)acetamide
866725-58-8 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1604-0361-5mg
2-[3-(benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2,5-dimethylphenyl)acetamide
866725-58-8 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1604-0361-10mg
2-[3-(benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2,5-dimethylphenyl)acetamide
866725-58-8 90%+
10mg
$79.0 2023-05-17

2-3-(benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethylphenyl)acetamide Related Literature

Additional information on 2-3-(benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethylphenyl)acetamide

2-3-(Benzenesulfonyl)-6-Ethoxy-4-Oxo-1,4-Dihydroquinolin-1-Yl-N-(2,5-Dimethylphenyl)Acetamide: A Novel Compound with Promising Therapeutic Potential

2-3-(Benzenesulfonyl)-6-Ethoxy-4-Oxo-1,4-Dihydroquinolin-1-Yl-N-(2,5-Dimethylphenyl)Acetamide is a complex organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by the CAS number 866725-58-8, represents an innovative approach to drug development, particularly in the context of targeting specific biological pathways associated with chronic diseases. The chemical structure of this molecule is characterized by a 1,4-dihydroquinolin-1-yl core, which is further modified by substituents such as benzenesulfonyl, ethoxy, and 2,5-dimethylphenyl groups. These structural features contribute to its potential therapeutic applications, as evidenced by recent studies exploring its pharmacological properties.

Recent advances in medicinal chemistry have highlighted the importance of quinoline derivatives in the development of novel therapeutics. The 1,4-dihydroquinolin-1-yl scaffold, in particular, has been extensively studied for its ability to modulate various enzymatic activities, including those of kinases and phosphatases. The benzenesulfonyl group, attached at the 2- and 3-positions of the quinoline ring, is known to enhance the molecule's affinity for specific protein targets, thereby improving its efficacy in targeting disease-related pathways. Additionally, the ethoxy substituent at the 6-position of the quinoline ring plays a critical role in modulating the compound's solubility and metabolic stability, which are essential factors in drug development.

One of the most significant breakthroughs in the study of 2-3-(Benzenesulfonyl)-6-Ethoxy-4-Oxo-1,4-Dihydroquinolin-1-Yl-N-(2,5-Dimethylphenyl)Acetamide has been its application in the treatment of inflammatory diseases. Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a key mediator of inflammation. The N-(2,5-Dimethylphenyl) group, which is part of the acetamide moiety, appears to enhance the molecule's ability to bind to specific receptors involved in the inflammatory response, thereby reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Furthermore, the 4-oxo functionality at the 4-position of the quinoline ring has been shown to contribute to the compound's ability to modulate the activity of certain enzymes, including cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are implicated in the pathogenesis of several chronic conditions, including cardiovascular diseases and neurodegenerative disorders. The combination of the benzenesulyln and ethoxy groups in the quinoline scaffold may also play a role in the compound's ability to cross the blood-brain barrier, making it a promising candidate for the treatment of neurological conditions such as Alzheimer's disease and multiple sclerosis.

Another area of interest in the study of 2-3-(Benzenesulfonyl)-6-Ethoxy-4-Oxo-1,4-Dihydroquinolin-1-Yl-N-(2,5-Dimethylphenyl)Acetamide is its potential as an antimicrobial agent. Recent studies have suggested that the quinoline core of this molecule may exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The benzenesulfonyl group, in particular, has been shown to enhance the molecule's ability to disrupt bacterial cell membranes, a mechanism that is critical for the efficacy of many antibiotics. These findings are particularly relevant in the context of increasing antibiotic resistance, as they highlight the potential of this compound to address this global health challenge.

From a synthetic perspective, the preparation of 2-3-(Benzenesulfonyl)-6-Ethoxy-4-Oxo-1,4-Dihydroquinolin-1-Yl-N-(2,5-Dimethylphenyl)Acetamide involves a series of well-established chemical reactions. The initial step typically involves the synthesis of the 1,4-dihydroquinoline core, which can be achieved through the condensation of appropriate aromatic amines with α-keto acids. The subsequent introduction of the benzenesulfonyl group is usually carried out via a sulfonylation reaction, while the ethoxy substituent is added through an alkylation process. Finally, the N-(2,5-Dimethylphenyl) group is incorporated through an acylation reaction, resulting in the final compound.

Despite its promising therapeutic potential, the 2-3-(Benzenesulfonyl)-6-Ethoxy-4-Oxo-1,4-Dihydroquinolin-1-Yl-N-(2,5-Dimethylphenyl)Acetamide compound is not without challenges. One of the primary concerns is its potential toxicity, which must be carefully evaluated during preclinical and clinical trials. The benzenesulfonyl group, while contributing to the molecule's efficacy, may also increase its toxicity profile. Therefore, extensive safety testing is required to ensure that the compound is both effective and safe for human use.

Looking ahead, the future of 2-3-(Benzenesulfonyl)-6-Ethoxy-4-Oxo-1,4-Dihydroquinolin-1-Yl-N-(2,5-Dimethylphenyl)Acetamide research is likely to focus on optimizing its pharmacological properties while minimizing potential adverse effects. Advances in computational chemistry and molecular modeling are expected to play a crucial role in this endeavor, as they can help predict the compound's behavior in biological systems and guide the design of more effective derivatives. Additionally, the exploration of combination therapies involving this compound and other drugs may open up new avenues for its application in the treatment of complex diseases.

In conclusion, 2-3-(Benzenesulfonyl)-6-Ethoxy-4-Oxo-1,4-Dihydroquinolin-1-Yl-N-(2,5-Dimethylphenyl)Acetamide represents a significant advancement in the field of pharmaceutical research. Its unique molecular structure, combined with its potential therapeutic applications, makes it a promising candidate for the development of novel treatments for a wide range of diseases. As research in this area continues to evolve, it is anticipated that this compound will play an increasingly important role in the quest for more effective and safer therapeutic options.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.